Cas no 1187168-29-1 (4-Methyl-3-(4-pentyloxybenzoyl)pyridine)

• Product Name: 4-Methyl-3-(4-pentyloxybenzoyl)pyridine
• CAS No: 1187168-29-1
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• MDL: MFCD13153175
• CID: 4684691
• Update Time: 2025-05-19

4-Methyl-3-(4-pentyloxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(4-pentyloxybenzoyl)pyridine
• (4-Methylpyridin-3-yl)(4-(pentyloxy)phenyl)methanone

• MDL： MFCD13153175
• Inchi： 1S/C18H21NO2/c1-3-4-5-12-21-16-8-6-15(7-9-16)18(20)17-13-19-11-10-14(17)2/h6-11,13H,3-5,12H2,1-2H3
• InChI Key： YTZSRODSXUBWLG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=NC=CC=2C)=O)=CC=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Topological Polar Surface Area: 39.2

Additional information on 4-Methyl-3-(4-pentyloxybenzoyl)pyridine

Introduction to 4-Methyl-3-(4-pentyloxybenzoyl)pyridine (CAS No: 1187168-29-1)

4-Methyl-3-(4-pentyloxybenzoyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1187168-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring structure. The presence of a methyl group at the 4-position and a pentyloxybenzoyl moiety at the 3-position introduces unique functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structure of 4-Methyl-3-(4-pentyloxybenzoyl)pyridine features a pyridine core substituted with various functional groups, which contribute to its reactivity and potential biological activity. The benzoyl group attached to the pyridine ring through a pentyloxy bridge introduces hydrophobicity and electronic effects that can influence interactions with biological targets. This structural arrangement has led to its exploration in various research avenues, particularly in medicinal chemistry and agrochemical applications.

Recent advancements in chemical biology have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based compounds are widely recognized for their ability to modulate enzyme activity, receptor binding, and cellular signaling pathways. The specific substitution pattern in 4-Methyl-3-(4-pentyloxybenzoyl)pyridine makes it a promising candidate for further investigation into its pharmacological properties. Studies have begun to uncover its potential role in inhibiting specific enzymes or receptors, which could lead to novel therapeutic interventions.

In the context of drug development, the synthesis of 4-Methyl-3-(4-pentyloxybenzoyl)pyridine represents a significant step forward in creating structurally diverse libraries for high-throughput screening. The compound's unique scaffold allows for modifications at multiple positions, enabling researchers to fine-tune its biological activity. This flexibility is crucial for developing drugs with improved efficacy, selectivity, and reduced side effects. The pentyloxybenzoyl group, in particular, has been shown to enhance solubility and metabolic stability, making it an attractive feature for pharmaceutical applications.

One of the most exciting areas of research involving 4-Methyl-3-(4-pentyloxybenzoyl)pyridine is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the methyl and pentyloxy positions have been explored to optimize interactions with target proteins. These efforts have resulted in several promising candidates that are being evaluated for their therapeutic potential.

The synthetic pathways for producing 4-Methyl-3-(4-pentyloxybenzoyl)pyridine have also seen significant innovation. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production methods. These advancements not only reduce costs but also improve the overall yield and purity of the compound. Such improvements are essential for large-scale pharmaceutical manufacturing and ensure that researchers have access to high-quality materials for their studies.

From a biochemical perspective, the biological activity of 4-Methyl-3-(4-pentyloxybenzoyl)pyridine has been linked to its ability to interact with various cellular components. Preliminary studies suggest that it may modulate kinase activity or interfere with signaling pathways involved in inflammation and cancer progression. These findings are particularly intriguing given the growing interest in small-molecule inhibitors as therapeutic agents. Further research is needed to fully elucidate its mechanism of action and identify potential therapeutic applications.

The pharmacokinetic properties of this compound are also under investigation. Understanding how 4-Methyl-3-(4-pentyloxybenzoyl)pyridine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Initial data suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for clinical development. However, additional studies are required to assess long-term safety and efficacy.

In conclusion, 4-Methyl-3-(4-pentyloxybenzoyl)pyridine (CAS No: 1187168-29-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in future therapeutics.